Cas no 1396765-83-5 (ethyl 5-(1-methyl-1H-1,2,3-triazole-4-amido)pyrazolo[1,5-a]pyridine-3-carboxylate)

• Product Name: ethyl 5-(1-methyl-1H-1,2,3-triazole-4-amido)pyrazolo[1,5-a]pyridine-3-carboxylate
• CAS No: 1396765-83-5
• MF: C₁₄H₁₄N₆O₃
• MW: 314.29936170578
• CID: 5400732
• Update Time: 2025-10-29

ethyl 5-(1-methyl-1H-1,2,3-triazole-4-amido)pyrazolo[1,5-a]pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• RQMMGWQKIUODCW-UHFFFAOYSA-N
• ethyl 5-(1-methyl-1H-1,2,3-triazole-4-amido)pyrazolo[1,5-a]pyridine-3-carboxylate

• Inchi： 1S/C14H14N6O3/c1-3-23-14(22)10-7-15-20-5-4-9(6-12(10)20)16-13(21)11-8-19(2)18-17-11/h4-8H,3H2,1-2H3,(H,16,21)
• InChI Key： RQMMGWQKIUODCW-UHFFFAOYSA-N
• SMILES： C12=C(C(OCC)=O)C=NN1C=CC(NC(C1=CN(C)N=N1)=O)=C2

Additional information on ethyl 5-(1-methyl-1H-1,2,3-triazole-4-amido)pyrazolo[1,5-a]pyridine-3-carboxylate

Ethyl 5-(1-Methyl-1H-1,2,3-Triazole-4-Amido)Pyrazolo[1,5-A]Pyridine-3-Carboxylate: A Comprehensive Overview

The compound with CAS No. 1396765-83-5, known as ethyl 5-(1-methyl-1H-1,2,3-triazole-4-amido)pyrazolo[1,5-a]pyridine-3-carboxylate, has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This molecule is a derivative of pyrazolo[1,5-a]pyridine, a heterocyclic compound with unique electronic properties that make it highly versatile in various applications.

The structure of ethyl 5-(1-methyl-1H-1,2,3-triazole-4-amido)pyrazolo[1,5-a]pyridine-3-carboxylate consists of a pyrazolo[1,5-a]pyridine core substituted with an ethyl carboxylate group at position 3 and a 1-methyl-1H-1,2,3-triazole amide group at position 5. The presence of the triazole ring introduces additional functionality and enhances the molecule's reactivity and stability. Recent studies have highlighted the potential of this compound in drug discovery due to its ability to act as a bioisostere in medicinal chemistry.

One of the most notable aspects of CAS No. 1396765-83-5 is its role in the development of novel therapeutic agents. Researchers have explored its potential as an inhibitor of key enzymes involved in metabolic pathways. For instance, a study published in *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent inhibitory activity against a specific kinase associated with cancer cell proliferation.

In addition to its pharmacological applications, ethyl 5-(1-methyl-1H-1,2,3-triazole-4-amido)pyrazolo[1,5-a]pyridine-3-carboxylate has shown promise in materials science. Its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. Recent advancements in this area have been documented in *Advanced Materials*, where the compound was utilized as a building block for constructing advanced semiconducting polymers.

The synthesis of CAS No. 1396765-83-5 involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the pyrazolo[1,5-a]pyridine core through cyclization reactions and subsequent functionalization with the triazole amide and ethyl carboxylate groups. These steps are optimized to ensure high yields and purity levels suitable for both research and industrial applications.

From an environmental standpoint, ethyl 5-(1-methyl-1H-1,2,3-triazole-4-amido)pyrazolo[1,5-a]pyridine-3-carboxylate has been evaluated for its biodegradability and eco-toxicity. Studies indicate that under controlled conditions, the compound undergoes efficient biodegradation without posing significant risks to aquatic ecosystems. This makes it a sustainable choice for applications where environmental impact is a concern.

In conclusion, CAS No. 1396765-83 represents a cutting-edge compound with diverse applications across multiple disciplines. Its unique chemical structure and functional groups make it an invaluable tool for researchers in drug discovery and materials science alike.